N-[1-(2-methoxyphenyl)pyrrolidin-3-yl]-2-propyl-1,3-thiazole-5-carboxamide

• IUPAC Name: N-[1-(2-methoxyphenyl)pyrrolidin-3-yl]-2-propyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C18H23N3O2S/c1-3-6-17-19-11-16(24-17)18(22)20-13-9-10-21(12-13)14-7-4-5-8-15(14)23-2/h4-5,7-8,11,13H,3,6,9-10,12H2,1-2H3,(H,20,22)
• InChI Key: FDJHCRKGEYVLJB-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC=C(S1)C(=O)NC2CCN(C2)C3=CC=CC=C3OC
• Molecular Formula: C18H23N3O2S
• Molecular Weight: 345.5 g/mol

Description

N-[1-(2-methoxyphenyl)pyrrolidin-3-yl]-2-propyl-1,3-thiazole-5-carboxamide is a complex organic compound that features a pyrrolidine ring, a thiazole ring, and a methoxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(2-methoxyphenyl)pyrrolidin-3-yl]-2-propyl-1,3-thiazole-5-carboxamide typically involves multi-step organic reactions. One common synthetic route starts with the preparation of the pyrrolidine ring, followed by the introduction of the methoxyphenyl group and the thiazole ring. The final step involves the formation of the carboxamide group.

Pyrrolidine Ring Formation: The pyrrolidine ring can be synthesized via the cyclization of appropriate precursors under acidic or basic conditions.

Methoxyphenyl Group Introduction: The methoxyphenyl group is introduced through electrophilic aromatic substitution reactions.

Thiazole Ring Formation: The thiazole ring is typically formed via cyclization reactions involving thioamides and α-haloketones.

Carboxamide Formation: The final step involves the reaction of the thiazole derivative with an appropriate amine to form the carboxamide group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of catalysts to improve yield and selectivity.

Chemical Reactions Analysis

Types of Reactions

N-[1-(2-methoxyphenyl)pyrrolidin-3-yl]-2-propyl-1,3-thiazole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like N-bromosuccinimide for electrophilic substitution.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

N-[1-(2-methoxyphenyl)pyrrolidin-3-yl]-2-propyl-1,3-thiazole-5-carboxamide has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a therapeutic agent due to its unique structural features.

Pharmacology: The compound is investigated for its interactions with biological targets, including enzymes and receptors.

Materials Science: It is explored for its potential use in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of N-[1-(2-methoxyphenyl)pyrrolidin-3-yl]-2-propyl-1,3-thiazole-5-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s effects are mediated through binding to these targets, leading to changes in their activity or function. The exact pathways involved depend on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

Pyrrolidine Derivatives: Compounds with similar pyrrolidine rings, such as proline derivatives.

Thiazole Derivatives: Compounds with thiazole rings, such as thiamine (vitamin B1).

Methoxyphenyl Derivatives: Compounds with methoxyphenyl groups, such as anisole.

Uniqueness

N-[1-(2-methoxyphenyl)pyrrolidin-3-yl]-2-propyl-1,3-thiazole-5-carboxamide is unique due to the combination of its structural features, which confer specific chemical and biological properties. This uniqueness makes it a valuable compound for research and potential therapeutic applications.